Cas no 169128-35-2 ([2-[(methyl-(3-methylbutyl)amino)methyl]pyridin-3-yl] N,N-dimethylcarbamate; oxalic acid)
169128-35-2 structure
Product Name:[2-[(methyl-(3-methylbutyl)amino)methyl]pyridin-3-yl] N,N-dimethylcarbamate; oxalic acid
CAS No:169128-35-2
MF:C17H27N3O6
MW:369.412784814835
CID:158334
PubChem ID:3074948
Update Time:2025-04-19
[2-[(methyl-(3-methylbutyl)amino)methyl]pyridin-3-yl] N,N-dimethylcarbamate; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-[(methyl-(3-methylbutyl)amino)methyl]pyridin-3-yl] N,N-dimethylcarbamate
- [2-[[methyl(3-methylbutyl)amino]methyl]pyridin-3-yl] N,N-dimethylcarbamate,oxalic acid
- 2-{[methyl(3-methylbutyl)amino]methyl}pyridin-3-yl dimethylcarbamate ethanedioate
- Carbamic acid, dimethyl-, 2-((methyl(3-methylbutyl)amino)methyl)-3-pyridinyl ester, ethanedioate (1:1)
- oxalic acid
- 2-((Isopentylmethylamino)methyl)-3-pyridinol dimethylcarbamate oxalate
- 169128-35-2
- [2-[[methyl(3-methylbutyl)amino]methyl]pyridin-3-yl] N,N-dimethylcarbamate;oxalic acid
- DTXSID00168654
- [2-[(methyl-(3-methylbutyl)amino)methyl]pyridin-3-yl] N,N-dimethylcarbamate; oxalic acid
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- Inchi: 1S/C15H25N3O2.C2H2O4/c1-12(2)8-10-18(5)11-13-14(7-6-9-16-13)20-15(19)17(3)4;3-1(4)2(5)6/h6-7,9,12H,8,10-11H2,1-5H3;(H,3,4)(H,5,6)
- InChI Key: GHIQALUCFHQCTE-UHFFFAOYSA-N
- SMILES: O(C(N(C)C)=O)C1=CC=CN=C1CN(C)CCC(C)C.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 387.20067
- Monoisotopic Mass: 369.19
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 366
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Boiling Point: 360.9°C at 760 mmHg
- Flash Point: 172.1°C
- PSA: 151.5
[2-[(methyl-(3-methylbutyl)amino)methyl]pyridin-3-yl] N,N-dimethylcarbamate; oxalic acid Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
169128-35-2 ([2-[(methyl-(3-methylbutyl)amino)methyl]pyridin-3-yl] N,N-dimethylcarbamate; oxalic acid) Related Products
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